Ethyl 2-[4-[(5,6-diphenylpyrazin-2-yl)-propan-2-ylamino]butoxy]acetate

• IUPAC Name: ethyl 2-[4-[(5,6-diphenylpyrazin-2-yl)-propan-2-ylamino]butoxy]acetate
• InChI: InChI=1S/C27H33N3O3/c1-4-33-25(31)20-32-18-12-11-17-30(21(2)3)24-19-28-26(22-13-7-5-8-14-22)27(29-24)23-15-9-6-10-16-23/h5-10,13-16,19,21H,4,11-12,17-18,20H2,1-3H3
• InChI Key: JXYBWEJZTYTUAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COCCCCN(C1=CN=C(C(=N1)C2=CC=CC=C2)C3=CC=CC=C3)C(C)C
• Molecular Formula: C27H33N3O3
• Molecular Weight: 447.6 g/mol

Description

This compound is a derivative of diphenylpyrazine. It is an orally available, long-acting nonprostanoid prostacyclin receptor (IP receptor) agonist prodrug. It is also known as NS-304.

Synthesis Analysis

The compound is synthesized as a novel diphenylpyrazine derivative. It is a prodrug of the active form {4-[(5,6-diphenylpyrazin-2-yl)(isopropyl)amino]butoxy}acetic acid (MRE-269).

Molecular Structure Analysis

The molecular formula of the compound is C27H33N3O3. The InChI code is 1S/C25H29N3O3/c1-19(2)28(15-9-10-16-31-18-23(29)30)22-17-26-24(20-11-5-3-6-12-20)25(27-22)21-13-7-4-8-14-21/h3-8,11-14,17,19H,9-10,15-16,18H2,1-2H3, (H,29,30).

Chemical Reactions Analysis

The compound is a prodrug, which means it is metabolized in the body to produce its active form, MRE-269. The plasma concentrations of MRE-269 remained near peak levels for more than 8 hours after oral administration of the compound to rats and dogs.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Mechanism of Action

The compound acts as a long-acting IP receptor agonist. The inhibition constant (Ki) of MRE-269 for the human IP receptor was 20 nM. MRE-269 is therefore a highly selective agonist for the IP receptor.

Future Directions

The compound is a promising drug candidate for various vascular diseases, especially pulmonary arterial hypertension and arteriosclerosis obliterans. Its long-acting nature and high selectivity for the IP receptor make it a valuable tool in the treatment of these conditions.